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Abstract

Promethium-145 (*4°Pm) is the most stable isotope of the element promethium, with a half-life
of 17.7 years.[1][2] Unlike the more commonly used promethium-147, detailed production
methodologies for promethium-145 are not as widely documented due to its limited large-
scale application. This guide synthesizes available information on the potential synthesis
routes, experimental protocols for separation and purification, and relevant quantitative data.
The primary production methods involve charged-particle bombardment of stable neodymium
isotopes in a cyclotron, or as a component of fission products from uranium. Separation from
target material and other lanthanides is typically achieved through advanced chromatographic
and solvent extraction techniques.

Production Methods

The artificial synthesis of Promethium-145 can be approached through several nuclear
reaction pathways. The most viable methods involve the irradiation of enriched neodymium
(Nd) targets in a cyclotron.

Cyclotron Production

Cyclotrons are accelerators that can produce the proton-rich radioisotopes needed for various
applications.[3][4] For the production of Promethium-145, the following reactions are
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theoretically viable:

e 146Nd(p, 2n)*>Pm: This reaction involves bombarding a highly enriched Neodymium-146
target with protons. The proton interacts with the nucleus, leading to the emission of two
neutrons, resulting in the formation of Promethium-145.

e 145Nd(p, n)***Pm: In this reaction, an enriched Neodymium-145 target is irradiated with
protons, causing the emission of a single neutron to yield Promethium-145.

While experimental cross-section data for these specific reactions are not readily available in
the literature, the general principles of cyclotron isotope production are well-established.[5][6]
[7] The yield of the desired isotope is dependent on the proton beam energy, beam current, and
the duration of the irradiation.[8]

Fission Product Extraction

Promethium was first discovered and isolated from the fission products of uranium fuel.[1][9]
While Promethium-147 is a more common fission product, Promethium-145 is also produced,
albeit in smaller quantities. This method involves the complex processing of spent nuclear fuel
to separate the various fission products. The process is generally reserved for large-scale
production facilities and is not typically employed for producing small, research-grade quantities
of specific isotopes.

Experimental Protocols

The following sections detail the generalized experimental procedures for the production and
purification of Promethium-145, based on established methods for similar lanthanide
radioisotopes.

Target Preparation

e Target Material: For cyclotron production, highly enriched Neodymium-146 oxide (***Nd203)
or Neodymium-145 oxide (*4°Ndz0s) is the preferred target material. The choice between the
two would depend on the availability and cost of the enriched isotopes, as well as the
desired reaction pathway.
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» Target Fabrication: The neodymium oxide powder is typically pressed into a shallow disk in a
target holder. The backing of the target holder is often made of a material with good thermal
conductivity, such as copper or aluminum, to dissipate the heat generated during irradiation.

Irradiation

o Accelerator: A medical cyclotron capable of accelerating protons to energies in the range of
15-30 MeV is suitable for these reactions.

« Irradiation Parameters: The pressed neodymium oxide target is irradiated with a proton
beam. The optimal proton energy, beam current, and irradiation time would need to be
determined based on theoretical cross-section calculations and experimental optimization to
maximize the yield of > Pm while minimizing the production of undesirable impurities.

Post-Irradiation Chemical Processing and Purification

Due to the chemical similarity of lanthanides, the separation of promethium from the bulk
neodymium target and other potential lanthanide byproducts is a significant challenge.[10] The
most effective methods are extraction chromatography and solvent extraction.

Extraction chromatography is a robust method for separating chemically similar elements.
Experimental Protocol:

o Target Dissolution: The irradiated neodymium oxide target is dissolved in a minimal volume
of concentrated nitric acid (HNO3s) or hydrochloric acid (HCI). The solution is then evaporated
to dryness and redissolved in a dilute acid solution (e.g., 0.1 M HCI) to prepare the loading
solution.

o Column Preparation: A chromatography column is packed with a suitable extraction resin. LN
Resin, which consists of a stationary phase coated with an organophosphorus extractant like
HDEHP (di(2-ethylhexyl)orthophosphoric acid), is effective for lanthanide separations.[11]
[12]

e Separation:

o The dissolved target solution is loaded onto the conditioned LN resin column.
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o The bulk of the neodymium target material is eluted from the column using a specific
concentration of HCI.

o The promethium fraction is then selectively eluted from the column using a different
concentration of HCI. The exact concentrations and volumes of the eluent would need to
be optimized for the specific separation.

e Product Formulation: The purified promethium fraction is collected, and the eluent is
evaporated. The final product, ¥*>Pm, can then be redissolved in a suitable solvent for its
intended application.

Solvent extraction is a scalable method for separating promethium from other fission products
and lanthanides. The PUREX (Plutonium and Uranium Recovery by Extraction) process, which
uses tri-n-butyl phosphate (TBP) as the solvent, is a well-established method.[7][13][14][15]

Experimental Protocol:

o Feed Preparation: The irradiated target is dissolved in nitric acid to create an aqueous feed
solution.

o Extraction: The aqueous feed is mixed with an organic solvent, typically 100% TBP. The
different metal ions will partition between the aqueous and organic phases based on their
distribution coefficients.

e Scrubbing: The organic phase, now containing the extracted metals, is "scrubbed" with fresh
nitric acid to remove any co-extracted impurities.

 Stripping: The desired promethium is then "stripped" back into an aqueous phase using a
dilute nitric acid solution. This process can be performed in multiple stages to achieve high
purity. A two-cycle process can yield promethium with a purity of over 99%.[6]

Quantitative Data

Specific experimental data on the production yield and reaction cross-sections for
Promethium-145 are scarce in publicly available literature. However, some relevant
guantitative data for the separation processes are available.
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Table 1: Distribution Coefficients and Separation Factors for TBP Solvent Extraction

Distribution Coefficient (at  Separation Factor (relative

Element 12 N HNOs) to Promethium)
Neodymium (Nd) 0.43 1.9 (Pm/Nd)
Promethium (Pm) 0.82 1.0

Samarium (Sm) 1.55 1.9 (Sm/Pm)

Data sourced from Oak Ridge National Laboratory reports.
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Caption: Production of 14>Pm via the (p, 2n) reaction on *®Nd and its subsequent decay.

Experimental Workflow for Production and Purification
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Caption: A generalized workflow for the production and purification of Promethium-145.

Conclusion

The synthesis of Promethium-145 is a multi-step process that requires specialized facilities,
including a cyclotron and radiochemical laboratories. While specific production data for 4>Pm is
limited, established protocols for the production and separation of other lanthanide
radioisotopes provide a solid foundation for its synthesis. The primary route involves the proton
bombardment of enriched neodymium targets, followed by rigorous chemical purification using
extraction chromatography and/or solvent extraction to isolate the final product. Further
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research is needed to determine the optimal production parameters and to fully characterize
the reaction cross-sections for the relevant nuclear reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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